Cas no 28777-01-7 (Cuprate(3-),[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-, hydrogen (1:3), (SP-4-2)-)

• Product Name: Cuprate(3-),[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-, hydrogen (1:3), (SP-4-2)-
• CAS No: 28777-01-7
• MF: C₃₄H₃₂CuN₄O₇
• MW: 672.186490058899
• CID: 254840
• PubChem ID: 135565133
• Update Time: 2025-04-19

Cuprate(3-),[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-, hydrogen (1:3), (SP-4-2)- Chemical and Physical Properties

Names and Identifiers

• Cuprate(3-),[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-, hydrogen (1:3), (SP-4-2)-
• copper,(8E)-18-(2-carboxylatoethyl)-20-(carboxylatomethyl)-12-ethenyl-7-ethyl-3,13,17-trimethyl-8-(oxidomethylidene)-17,18-dihydroporphyrin-21-ide-2-carboxylate,hydron
• Cuprate(3-), ((7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kappaN21,kappaN22,kappaN23,kappaN24)-, hydrogen (1:3), (SP-4-2)-
• Cuprate(3-), ((7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kappaN21,kappaN22,kappaN23,kappaN24)-, trihydrogen, (SP-4-2)-
• Trihydrogen (2S-trans)-(1
• KSU8A45E9K
• UNII-KSU8A45E9K
• Cuprate(3-), [(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-.kappa.N21,.kappa.N22,.kappa.N23,.kappa.N24]-, trihydrogen, (SP-4-2)-
• EINECS 249-208-5
• Trihydrogen (2S-trans)-(18-carboxy-20-(carboxymethyl)-13-ethyl-12-formyl-2,3-dihydro-3,7,17-trimethyl-8-vinyl-21H,23H-porphine-2-propionato(5-)-N21,N22,N23,N24)cuprate(3-)
• 28777-01-7
• Copper chlorophyllin B

• Inchi： 1S/C34H34N4O7.Cu/c1-6-18-15(3)23-11-24-16(4)20(8-9-29(40)41)32(37-24)21(10-30(42)43)33-31(34(44)45)17(5)25(38-33)12-27-19(7-2)22(14-39)28(36-27)13-26(18)35-23;/h6,11-14,16,20,37,39H,1,7-10H2,2-5H3,(H,40,41)(H,42,43)(H,44,45);/q;+2/p-2/b22-14-,24-11-,25-12-,26-13-,32-21-;/t16-,20-;/m0./s1
• InChI Key： PMSPRUFMVFJXFR-GFIDPIEKSA-L
• SMILES： [Cu+2].OC(CC[C@@H]1C2=C(CC(=O)O)C3C(C(=O)[O-])=C(C)C(=CC4=C(CC)/C(=C/[O-])/C(C=C5C(C=C)=C(C)C(C=C([C@H]1C)N2)=N5)=N4)N=3)=O |c:5,t:18,28,36|

Computed Properties

• Exact Mass: 671.156701
• Monoisotopic Mass: 671.156701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1800
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182

Experimental Properties

• Boiling Point: 790°C at 760 mmHg
• Flash Point: 431.6°C